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Compound of Interest

Compound Name: Sulphate heptahydrate

CAS No.: 642485-72-1

Cat. No.: B12583991

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the molecular structure of ferrous

sulfate heptahydrate (FeSO₄·7H₂O), a compound of significant interest in various scientific and

pharmaceutical domains. A comprehensive understanding of its structural characteristics is

paramount for its application and manipulation in research and development.

Crystal Structure and Coordination Chemistry
Ferrous sulfate heptahydrate, also known as melanterite, crystallizes in the monoclinic system

with the space group P2₁/c.[1][2] The crystal structure is characterized by the presence of the

aquo complex [Fe(H₂O)₆]²⁺, where the iron(II) ion is octahedrally coordinated to six water

molecules.[2][3] An additional, seventh water molecule is present in the crystal lattice but is not

directly bonded to the iron ion; it is held in place by hydrogen bonds.[4] This interstitial water

molecule plays a crucial role in the overall stability of the crystal structure.

The sulfate ions (SO₄²⁻) are linked to the hydrated iron(II) octahedra through a network of

hydrogen bonds, creating a complex and stable three-dimensional structure.
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Quantitative Crystallographic Data
The precise determination of the molecular structure of FeSO₄·7H₂O has been accomplished

through single-crystal X-ray diffraction and neutron diffraction studies. These techniques

provide detailed information on the unit cell dimensions, atomic positions, and consequently,

the bond lengths and angles within the crystal lattice.

Table 1: Unit Cell Parameters for FeSO₄·7H₂O

Parameter Value (Å) Angle (°) Reference

a 14.0774(9) [1]

b 6.5039(4) [1]

c 11.0506(7) [1]

β 105.604(1) [1]

Table 2: Selected Interatomic Distances and Bond Angles in FeSO₄·7H₂O

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.researchgate.net/figure/A-view-of-ferrous-sulfate-heptahydrate-with-the-numbering-scheme-and-ellipsoids-at-the_fig1_239248428
https://www.researchgate.net/figure/A-view-of-ferrous-sulfate-heptahydrate-with-the-numbering-scheme-and-ellipsoids-at-the_fig1_239248428
https://www.researchgate.net/figure/A-view-of-ferrous-sulfate-heptahydrate-with-the-numbering-scheme-and-ellipsoids-at-the_fig1_239248428
https://www.researchgate.net/figure/A-view-of-ferrous-sulfate-heptahydrate-with-the-numbering-scheme-and-ellipsoids-at-the_fig1_239248428
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12583991?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bond/Angle Distance (Å) / Angle (°) Description

Fe-O (coordinated H₂O) 2.01 - 2.19

Range of bond lengths

between the iron(II) ion and

the oxygen atoms of the six

coordinated water molecules.

S-O 1.46 - 1.49
Range of bond lengths within

the sulfate anion.

O-H···O 2.71 - 3.03

Range of hydrogen bond

lengths between water

molecules and sulfate oxygen

atoms.

Angles O-O(w)-O 103 - 145

Angles around the water

oxygen atoms to the oxygen

atoms to which they are

hydrogen bonded.

Angles O(w)-H-O 160 - 180 (with one exception) Angles of the hydrogen bonds.

Angles Fe-O(w)-H 113 - 124

Angles involving the iron

center, coordinated water, and

hydrogen.

Note: The data presented is a summary from multiple crystallographic studies. For highly

specific applications, consulting the primary literature is recommended.

Experimental Protocols
The determination of the molecular structure of FeSO₄·7H₂O relies on sophisticated

experimental techniques. The following provides a generalized overview of the key

methodologies employed.

Single-Crystal X-ray Diffraction
Methodology:
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Crystal Growth: High-quality single crystals of FeSO₄·7H₂O are grown from a supersaturated

aqueous solution by slow evaporation at a constant temperature.

Crystal Mounting: A suitable single crystal is selected and mounted on a goniometer head.

Data Collection: The crystal is placed in an X-ray diffractometer. A monochromatic beam of

X-rays is directed at the crystal, which is rotated through a series of angles. The diffracted X-

rays are detected, and their intensities and positions are recorded.

Structure Solution and Refinement: The collected diffraction data is used to solve the crystal

structure. This involves determining the electron density distribution within the unit cell, from

which the positions of the atoms can be deduced. The initial structural model is then refined

to achieve the best possible fit with the experimental data.

Neutron Diffraction
Methodology:

Sample Preparation: A powdered sample of FeSO₄·7H₂O or a larger single crystal is used.

For studies focusing on hydrogen atom positions, deuterated samples (FeSO₄·7D₂O) are

often prepared to reduce incoherent scattering from hydrogen.

Data Collection: The sample is placed in a neutron beam at a research reactor or spallation

source. The scattered neutrons are detected at various angles.

Data Analysis: The diffraction pattern is analyzed to determine the positions of the atomic

nuclei, including the hydrogen/deuterium atoms, which are difficult to locate accurately with

X-ray diffraction due to their low electron density. This provides a more complete picture of

the hydrogen bonding network.

Visualization of the Molecular Structure
To facilitate a clearer understanding of the molecular arrangement, the following diagrams

illustrate the key structural features of FeSO₄·7H₂O.
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Caption: Coordination environment of the Fe(II) ion in FeSO₄·7H₂O.
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Unit Cell Representation
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Caption: Simplified crystal lattice of FeSO₄·7H₂O.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Unraveling the Molecular Architecture of FeSO₄·7H₂O:
A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12583991/docs#unraveling-the-molecular-
architecture-of-feso-7h-o-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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